1-(4-Bromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride
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Description
1-(4-Bromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C15H23BrClNO2 and its molecular weight is 364.71. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Properties
In the realm of organic synthesis, compounds with structures similar to 1-(4-Bromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride have been studied for their reactivity and potential as intermediates in the synthesis of more complex molecules. For example, the study on the conversion of furans into phosphinines highlights the reactivity of bromophenol derivatives in complex organic transformations, potentially applicable to the synthesis or modification of compounds including this compound (Mao & Mathey, 2011).
Antimicrobial and Antiradical Activity
Research on compounds with structural similarities has also explored their antimicrobial and antiradical activities. For instance, (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones, which share a resemblance in functional groups, were synthesized and tested against various pathogens, indicating a potential avenue for exploring the biological activities of this compound and its derivatives (Čižmáriková et al., 2020).
Materials Science and Catalysis
Derivatives of bromophenol have been explored in materials science for their potential applications in catalysis and materials fabrication. For example, bromophenol derivatives isolated from red algae have been characterized for their structural properties, which could inform the synthesis and application of related compounds in materials science, including the study of this compound (Zhao et al., 2004).
Properties
IUPAC Name |
1-(4-bromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22BrNO2.ClH/c1-12-4-2-3-9-17(12)10-14(18)11-19-15-7-5-13(16)6-8-15;/h5-8,12,14,18H,2-4,9-11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJRWLQRYHCYOAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC(COC2=CC=C(C=C2)Br)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23BrClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.